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Compound of Interest

Compound Name: cis-Octahydroisoindole

Cat. No.: B142279

Core Technical Data on cis-Octahydroisoindole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical
properties of cis-Octahydroisoindole, a saturated heterocyclic organic compound. Due to its
structural characteristics, this compound serves as a valuable building block in medicinal
chemistry and drug development.

Physicochemical Properties

The core molecular attributes of cis-Octahydroisoindole are summarized in the table below.
These data are essential for stoichiometric calculations, analytical characterization, and
computational modeling.
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Parameter Value Source

Molecular Formula CsHisN [1112]

Molecular Weight 125.21 g/mol [1]

Exact Mass 125.120449483 Da [11[2]
2,3,3a,4,5,6,7,7a-octahydro-

IUPAC Name o [1]
1H-isoindole

CAS Number 21850-12-4 [1][2]13]

Experimental Protocols and Applications

cis-Octahydroisoindole and its derivatives are key intermediates in the synthesis of various
pharmaceutical compounds. For instance, it is a crucial component in the synthesis of
Mitiglinide, a drug used for the treatment of type 2 diabetes. The synthesis of such compounds
often involves multi-step reactions where the octahydroisoindole moiety is introduced to form
the final active pharmaceutical ingredient.

While specific, detailed experimental protocols are proprietary and vary by application, a
general synthetic workflow for compounds incorporating the cis-octahydroisoindole scaffold
can be conceptualized. This typically involves the reaction of a cis-octahydroisoindole
precursor with other chemical entities to build the final molecular structure.

Logical Workflow for Synthetic Application

The following diagram illustrates a generalized logical workflow for the utilization of cis-
Octahydroisoindole in a synthetic chemistry context, leading to a final product for biological

screening.
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Caption: Generalized workflow for the synthesis and screening of a derivative of cis-
Octahydroisoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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